Cas no 1303890-29-0 (5-carbamothioylpyridine-2-carboxamide)

• Product Name: 5-carbamothioylpyridine-2-carboxamide
• CAS No: 1303890-29-0
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• MDL: MFCD18089657
• CID: 5217126
• Update Time: 2025-10-22

5-carbamothioylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-carbamothioylpyridine-2-carboxamide
• 5-Carbamothioylpicolinamide
• 5-(Aminothioxomethyl)-2-pyridinecarboxamide
• 2-Pyridinecarboxamide, 5-(aminothioxomethyl)-

• MDL： MFCD18089657
• Inchi： 1S/C7H7N3OS/c8-6(11)5-2-1-4(3-10-5)7(9)12/h1-3H,(H2,8,11)(H2,9,12)
• InChI Key： JVRSNRXSOYFBMH-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=C(C(N)=O)C=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: -0.5
• Topological Polar Surface Area: 114

Additional information on 5-carbamothioylpyridine-2-carboxamide

5-Carbamothioylpyridine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1303890-29-0, commonly referred to as 5-carbamothioylpyridine-2-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a carboxamide group and a carbamothioyl substituent. The 5-carbamothioylpyridine-2-carboxamide structure exhibits intriguing electronic properties, making it a valuable candidate for various applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 5-carbamothioylpyridine-2-carboxamide as a building block in the synthesis of bioactive molecules. Researchers have explored its ability to act as a precursor for the development of novel antibiotics and antiviral agents. The compound's sulfur-containing group plays a crucial role in enhancing its bioavailability and stability, which are essential traits for pharmaceutical applications. Moreover, its pyridine ring provides a rigid framework that can be further functionalized to target specific biological pathways.

In the realm of agrochemistry, 5-carbamothioylpyridine-2-carboxamide has shown promise as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation has been extensively studied. By modifying the substituents on the pyridine ring, scientists have been able to optimize its selectivity and efficacy against various agricultural pests and pathogens. This makes it a versatile compound for sustainable agriculture practices.

The synthesis of 5-carbamothioylpyridine-2-carboxamide involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 5-carbamothioylpyridine-2-carboxamide.

From a materials science perspective, 5-carbamothioylpyridine-2-carboxamide has been investigated for its potential in organic electronics. Its electronic properties, including high electron mobility and stability under thermal conditions, make it an attractive candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have also explored its ability to form self-assembled monolayers (SAMs), which could find applications in surface functionalization and sensor technologies.

In terms of toxicity studies, 5-carbamothioylpyridine-2-carboxamide has undergone rigorous testing to assess its safety profile. Initial findings suggest that it exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its potential effects on human health and the environment. These studies are critical for ensuring that any commercial applications of this compound are both safe and sustainable.

Looking ahead, the future of 5-carbamothioylpyridine-2-carboxamide seems bright as researchers continue to uncover new applications and optimize its properties. Collaborative efforts between academia and industry are expected to drive further innovation in this area, leading to breakthroughs in drug development, agriculture, and materials science. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing some of the most pressing challenges facing society today.